Cas no 2248343-41-9 (Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate)

Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate is a versatile pyridine derivative with a molecular formula of C11H16N2O2. This compound features both an ester group and an aminomethyl functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its pyridine core provides stability and reactivity, while the ethyl ester moiety enhances solubility in organic solvents. The aminomethyl group allows for further functionalization, enabling its use in the synthesis of more complex molecules, such as ligands or active pharmaceutical ingredients (APIs). Its well-defined structure and high purity make it suitable for research and industrial applications, particularly in medicinal chemistry and material science. The compound exhibits good stability under standard conditions, ensuring reliable performance in synthetic workflows.
Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate structure
2248343-41-9 structure
Product Name:Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate
CAS No:2248343-41-9
MF:C11H16N2O2
MW:208.256942749023
CID:6214344
PubChem ID:137938096
Update Time:2025-07-02

Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate
    • EN300-6509541
    • 2248343-41-9
    • Inchi: 1S/C11H16N2O2/c1-3-10-9(11(14)15-4-2)6-5-8(7-12)13-10/h5-6H,3-4,7,12H2,1-2H3
    • InChI Key: WTCRBPWZBVUJLG-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC=C(CN)N=C1CC)=O

Computed Properties

  • Exact Mass: 208.121177757g/mol
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 65.2Ų

Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate Pricemore >>

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Additional information on Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate

Comprehensive Overview of Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate (CAS No. 2248343-41-9)

Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate (CAS No. 2248343-41-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 2248343-41-9, belongs to the pyridine derivative family, which is widely recognized for its versatility in drug discovery and material science. The presence of both aminomethyl and ethyl carboxylate functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyridine-based compounds has surged, driven by their applications in developing antiviral agents, anti-inflammatory drugs, and crop protection chemicals. Researchers are particularly interested in Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate due to its potential role in targeted drug delivery systems and enzyme inhibition. Its molecular framework allows for easy modification, enabling scientists to tailor its properties for specific therapeutic or industrial purposes.

The synthesis of CAS 2248343-41-9 typically involves multi-step organic reactions, including amination and esterification processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound’s stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for pharmaceutical manufacturers and research laboratories.

One of the trending topics in the scientific community is the exploration of sustainable chemistry and green synthesis methods. Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate aligns with this trend, as researchers are investigating eco-friendly routes to produce it with minimal waste and energy consumption. This focus on sustainability is particularly relevant given the growing emphasis on environmental regulations and corporate social responsibility in the chemical industry.

Another area of interest is the compound’s potential in neurological research. Preliminary studies suggest that derivatives of 2248343-41-9 may interact with neurotransmitter receptors, opening doors for novel treatments for conditions like Alzheimer’s disease and Parkinson’s disease. Such applications have sparked discussions in medical forums and academic conferences, further elevating the compound’s profile.

From a commercial perspective, Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate is gaining traction in the fine chemicals market. Suppliers and distributors are increasingly listing it in their catalogs, catering to the needs of contract research organizations (CROs) and biotech startups. Its competitive pricing and scalability make it an attractive option for bulk procurement.

In conclusion, CAS No. 2248343-41-9 represents a promising compound with multifaceted applications. Whether in drug development, agricultural chemistry, or material science, its versatility and adaptability continue to inspire innovation. As research progresses, this compound is likely to play an even more significant role in addressing some of the most pressing challenges in modern science and industry.

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